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Compound of Interest

Compound Name: Dimethylphenylphosphine

Cat. No.: B1211355

This guide provides immediate, essential safety and logistical information for the handling and
disposal of Dimethylphenylphosphine, tailored for researchers, scientists, and drug

development professionals. Following these procedural steps is critical for ensuring laboratory
safety.

Chemical and Physical Properties of
Dimethylphenylphosphine

For quick reference, the following table summarizes the key quantitative data for
Dimethylphenylphosphine.
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Property Value

Molecular Formula CsH11P

Molecular Weight 138.15 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 74-75 °C at 12 mmHg
Density 0.971 g/mL at 25 °C

Flash Point 49 °C (120.2 °F) - closed cup
Vapor Pressure 11 mmHg at 68 °C

Solubility Insoluble in water

Refractive Index n20/D 1.563

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure.[1] The following PPE
should be worn at all times when handling Dimethylphenylphosphine:

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[2] A
face shield should be worn over safety glasses if there is a risk of splashing.[3]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile or chloroprene).[4] Always inspect
gloves for any signs of degradation or punctures before use.[4] Contaminated gloves
should be disposed of in accordance with applicable laws and good laboratory practices.

[5]

o Protective Clothing: A flame-resistant lab coat should be worn over cotton clothing.[3]
Ensure the lab coat is buttoned and fits properly to cover as much skin as possible.[3]
Wear appropriate protective clothing to prevent skin exposure.[2]
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o Respiratory Protection: If working in an area with insufficient ventilation or where exposure
limits may be exceeded, a NIOSH-approved respirator with an appropriate filter (e.qg., type
ABEK (EN14387) respirator filter) is necessary.[3][6]

Safe Handling Protocol

Adherence to the following step-by-step procedure is crucial for the safe handling of
Dimethylphenylphosphine.

e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[2][7]

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[2] Use non-
sparking tools and explosion-proof equipment.[2]

e Handling:

[¢]

Avoid contact with skin, eyes, and clothing.[7]

o

Avoid inhalation of vapor or mist.[5]

o

Ground and bond the container and receiving equipment to prevent static discharge.[2]

[¢]

Keep the container tightly closed when not in use.[7]
o After Handling:
o Wash hands and any exposed skin thoroughly after handling.[2][7]

o Decontaminate all equipment and the work area with soap and water.[4]

Storage and Disposal Plan

Storage:
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Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed.[2]

The chemical is air-sensitive; store under an inert gas.[4]

Store away from incompatible materials such as strong oxidizing agents.[7]
Disposal:
» Dispose of waste in accordance with all local, state, and federal regulations.[8][9]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[7]

e Engage a licensed professional waste disposal service to dispose of this material.[8][9]
e Do not allow the product to enter drains.[5]

o Contaminated packaging should be completely emptied and can be disposed of in the same
manner as the product itself.[8][9]

Emergency and First-Aid Procedures

In case of exposure, follow these first-aid measures immediately:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[7]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical aid if irritation develops and
persists.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.[7]

¢ Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek immediate medical attention.[7]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pim-resources.coleparmer.com/sds/09759.pdf
https://www.fishersci.com/store/msds?partNumber=AC310100250&countryCode=US&language=en
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://pim-resources.coleparmer.com/sds/09759.pdf
https://www.tcichemicals.com/US/en/sds/B4390_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/D2445_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/09759.pdf
https://www.tcichemicals.com/US/en/sds/B4390_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/D2445_EU_6N.pdf
https://www.guidechem.com/msds/672-66-2.html
https://www.tcichemicals.com/US/en/sds/B4390_US_EN.pdf
https://www.tcichemicals.com/BE/en/sds/D2445_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/09759.pdf
https://pim-resources.coleparmer.com/sds/09759.pdf
https://pim-resources.coleparmer.com/sds/09759.pdf
https://pim-resources.coleparmer.com/sds/09759.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Dimethylphenylphosphine

Caption: Workflow for the safe handling of Dimethylphenylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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